Cas no 378212-10-3 (3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole)

• Product Name: 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• CAS No: 378212-10-3
• MF: C₂₂H₁₈BrClN₂O₂S
• MW: 489.812522411346
• CID: 5949516
• PubChem ID: 4351292
• Update Time: 2025-06-12

3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole
• 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-tosyl-4,5-dihydro-1H-pyrazole
• 1H-Pyrazole, 3-(4-bromophenyl)-5-(2-chlorophenyl)-4,5-dihydro-1-[(4-methylphenyl)sulfonyl]-
• F0450-0032
• 378212-10-3
• AKOS005624516
• 5-(4-bromophenyl)-3-(2-chlorophenyl)-2-(4-methylphenyl)sulfonyl-3,4-dihydropyrazole
• SCHEMBL23052111

• Inchi： 1S/C22H18BrClN2O2S/c1-15-6-12-18(13-7-15)29(27,28)26-22(19-4-2-3-5-20(19)24)14-21(25-26)16-8-10-17(23)11-9-16/h2-13,22H,14H2,1H3
• InChI Key： YPOOCJGFDIQQGE-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=C(C)C=C2)(=O)=O)C(C2=CC=CC=C2Cl)CC(C2=CC=C(Br)C=C2)=N1

Computed Properties

• Exact Mass: 487.99609g/mol
• Monoisotopic Mass: 487.99609g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 694
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 58.1Ų

Experimental Properties

• Density: 1.48±0.1 g/cm3(Predicted)
• Boiling Point: 584.4±60.0 °C(Predicted)
• pka: -3.38±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole

Professional Introduction to Compound with CAS No. 378212-10-3 and Product Name: 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole

The compound identified by the CAS number 378212-10-3 and the product name 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple substituents, including bromine, chlorine, and a sulfonyl group, contributes to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological evaluations.

In recent years, the development of novel heterocyclic compounds has been a focal point in the pharmaceutical industry, driven by their diverse biological activities and structural versatility. The pyrazole core in this compound is particularly noteworthy, as pyrazoles have been extensively studied for their pharmacological properties. Specifically, derivatives of pyrazole have shown promise in various therapeutic areas, including anti-inflammatory, antiviral, and anticancer applications. The structural motif of 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole incorporates elements that enhance its potential as a pharmacophore.

The bromophenyl and chlorophenyl substituents are strategically positioned to influence electronic distribution and interact with biological targets. These aromatic rings are known for their ability to engage in π-stacking interactions and hydrophobic effects, which are crucial for binding affinity in drug design. Furthermore, the sulfonyl group at the 1-position introduces a polar moiety that can enhance solubility and binding interactions with polar residues in protein targets. This combination of features makes the compound a compelling candidate for further investigation.

Recent studies have highlighted the importance of structurally diverse scaffolds in drug discovery programs. The 4-methylbenzenesulfonyl group in this compound not only contributes to its molecular weight but also influences its metabolic stability and pharmacokinetic properties. These attributes are critical for evaluating the compound's suitability for clinical development. Additionally, the dihydro-1H-pyrazole ring system provides flexibility for further derivatization, allowing chemists to explore various structural modifications while maintaining the core pharmacophoric elements.

One of the most exciting aspects of this compound is its potential as a lead molecule for the development of new therapeutic agents. The aromatic substitution pattern and heterocyclic core suggest that it may exhibit multiple modes of action, which is often desirable in modern drug design. For instance, studies have shown that pyrazole derivatives can modulate enzyme activity and receptor binding through both hydrophobic and polar interactions. The specific arrangement of substituents in 3-(4-bromophenyl)-5-(2-chlorophenyl)-1-(4-methylbenzenesulfonyl)-4,5-dihydro-1H-pyrazole may confer unique biological properties that differentiate it from existing compounds.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key steps include bromination of a phenyl precursor, followed by cross-coupling reactions to introduce the chlorophenyl moiety. The final step involves sulfonylation at the 1-position of the pyrazole ring. Each step must be rigorously controlled to avoid side reactions that could compromise the desired structure.

In terms of biological evaluation, preliminary studies have indicated that derivatives of this scaffold exhibit promising activity against several target enzymes relevant to human health. For example, modifications at the bromophenyl position have been shown to enhance binding affinity to certain kinases, while changes at the chlorophenyl position can influence interactions with other therapeutic targets. These findings underscore the importance of fine-tuning substituent patterns to achieve optimal biological activity.

The sulfonyl group, while contributing to solubility and binding interactions, also presents opportunities for metabolic stability improvements. By carefully selecting analogs with different sulfonyl derivatives, researchers can balance solubility with resistance to enzymatic degradation. This balance is crucial for developing compounds with extended half-lives and improved patient compliance.

Future research directions include exploring novel synthetic routes that improve scalability and cost-efficiency without compromising quality. Additionally, computational modeling techniques can be employed to predict biological activity and guide structural optimization efforts. These approaches will help streamline the discovery process and accelerate the development of new drug candidates based on this scaffold.

Another area of interest is the exploration of prodrug strategies that enhance bioavailability or targeted delivery. By modifying functional groups or incorporating additional moieties into the molecule, researchers can develop prodrugs that release active forms under specific physiological conditions. This approach could expand the therapeutic window and improve therapeutic outcomes.

The versatility of heterocyclic compounds like pyrazoles continues to drive innovation in drug discovery. As our understanding of molecular interactions grows, so does our ability to design compounds with tailored properties. The compound with CAS no. 378212-10-3 exemplifies this trend toward structurally complex yet well-characterized molecules that hold significant promise for future therapeutic applications.